Cas no 1234615-94-1 (5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one
• CAS No: 1234615-94-1
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD17214411
• CID: 1102625
• PubChem ID: 52911249
• Update Time: 2025-11-02

5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-ethyl-2,3-dihydro-1H-Isoindol-1-one
• 5-Amino-2,3-dihydro-2-ethyl-1H-Isoindol-1-one
• 5-amino-2-ethyl-3H-isoindol-1-one
• 5-Amino-2-ethylisoindolin-1-one
• 5-Amino-2-ethyl-2,3-dihydro-isoindol-1-one
• JABHYVLKNVQMNM-UHFFFAOYSA-N
• PB28718
• FCH1137553
• AK170564
• 1H-Isoindol-1-one, 5-amino-2-ethyl-2,3-dihydro-
• MFCD17214411
• 5-AMINO-2,3-DIHYDRO-2-ETH...
• 1234615-94-1
• AS-33382
• CS-0050687
• SY097738
• EN300-790949
• DB-123815
• AKOS025290768
• SCHEMBL1950557
• DTXSID50680573
• 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one

• MDL： MFCD17214411
• Inchi： 1S/C10H12N2O/c1-2-12-6-7-5-8(11)3-4-9(7)10(12)13/h3-5H,2,6,11H2,1H3
• InChI Key： JABHYVLKNVQMNM-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CN1CC)N

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 0.6

Additional information on 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one

5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1234615-94-1): A Comprehensive Overview

The compound 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1234615-94-1) is a significant chemical entity in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, characterized by its isoindolinone backbone, has garnered attention due to its potential applications in drug discovery and material science. Its unique structural features, including the amino and ethyl substituents, make it a versatile building block for synthesizing more complex molecules.

One of the most searched questions regarding 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one is its role in medicinal chemistry. Researchers are particularly interested in its potential as a pharmacophore, a molecular framework that can interact with biological targets. Recent studies have explored its utility in designing kinase inhibitors, which are crucial for treating various diseases, including cancer and inflammatory disorders. The compound's ability to modulate enzyme activity makes it a valuable candidate for further investigation.

In addition to its pharmaceutical applications, 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one is also relevant in the field of material science. Its rigid, planar structure and functional groups make it suitable for developing organic semiconductors and fluorescent dyes. These materials are in high demand for applications such as OLEDs (organic light-emitting diodes) and biosensors, aligning with the growing interest in sustainable and high-performance materials.

The synthesis of 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one typically involves multi-step organic reactions, including cyclization and amination processes. Chemists often optimize these reactions to improve yield and purity, addressing another common query about the compound's manufacturing process. Recent advancements in green chemistry have also led to more environmentally friendly synthesis routes, reducing the use of hazardous reagents and solvents.

Another trending topic related to 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one is its analytical characterization. Techniques such as NMR spectroscopy, mass spectrometry, and HPLC are frequently employed to confirm its structure and purity. These methods are essential for quality control in both research and industrial settings, ensuring the compound meets the required specifications for its intended use.

The market demand for 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one has been steadily increasing, driven by its expanding applications in drug development and advanced materials. Suppliers and manufacturers are focusing on scaling up production while maintaining high standards of purity and consistency. This aligns with the broader industry trend toward custom synthesis and tailored chemical solutions to meet the specific needs of researchers and developers.

In summary, 5-Amino-2-ethyl-2,3-dihydro-1H-isoindol-1-one (CAS No. 1234615-94-1) is a compound of significant interest due to its diverse applications and potential for innovation. Its role in pharmaceutical research, material science, and green chemistry highlights its versatility and relevance in contemporary scientific endeavors. As research continues to uncover new uses for this molecule, its importance in both academic and industrial contexts is expected to grow.